Cas no 1707395-89-8 (4-Bromo-1-methyl-5-(pyrrolidine-1-sulfonylmethyl)-1H-pyrazole)

• Product Name: 4-Bromo-1-methyl-5-(pyrrolidine-1-sulfonylmethyl)-1H-pyrazole
• CAS No: 1707395-89-8
• MF: C₉H₁₄BrN₃O₂S
• MW: 308.195359706879
• CID: 5210649
• Update Time: 2025-05-24

4-Bromo-1-methyl-5-(pyrrolidine-1-sulfonylmethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1-methyl-5-(pyrrolidine-1-sulfonylmethyl)-1H-pyrazole

• Inchi： 1S/C9H14BrN3O2S/c1-12-9(8(10)6-11-12)7-16(14,15)13-4-2-3-5-13/h6H,2-5,7H2,1H3
• InChI Key： CEBMJZXDQTUOET-UHFFFAOYSA-N
• SMILES： N1(C)C(CS(N2CCCC2)(=O)=O)=C(Br)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 4-Bromo-1-methyl-5-(pyrrolidine-1-sulfonylmethyl)-1H-pyrazole

Comprehensive Overview of 4-Bromo-1-methyl-5-(pyrrolidine-1-sulfonylmethyl)-1H-pyrazole (CAS No. 1707395-89-8)

4-Bromo-1-methyl-5-(pyrrolidine-1-sulfonylmethyl)-1H-pyrazole (CAS No. 1707395-89-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazole derivative is characterized by its unique molecular structure, featuring a bromine substituent at the 4-position and a pyrrolidine sulfonylmethyl group at the 5-position. Such structural attributes make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

The compound's CAS number 1707395-89-8 serves as a critical identifier for researchers and regulatory bodies, ensuring precise tracking in chemical databases. Its molecular formula and weight are often queried in academic and industrial settings, reflecting its relevance in modern drug discovery. Recent studies highlight its potential in modulating enzymatic activity, particularly in cancer therapy and inflammatory diseases, aligning with the growing demand for targeted therapeutics.

From a synthetic chemistry perspective, 4-Bromo-1-methyl-5-(pyrrolidine-1-sulfonylmethyl)-1H-pyrazole exemplifies the versatility of sulfonamide-functionalized pyrazoles. Its electron-withdrawing sulfonyl group enhances reactivity in cross-coupling reactions, a feature exploited in palladium-catalyzed transformations. This property is frequently explored in forums discussing C-H activation and click chemistry, topics trending in synthetic organic chemistry communities.

Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are essential for characterizing this compound. Researchers often search for spectral data and HPLC purity methods for CAS No. 1707395-89-8, underscoring the need for reliable quality control in its applications. The compound's solubility profile in organic solvents like DMSO and acetonitrile is another frequently discussed aspect, particularly in formulation studies.

In the context of green chemistry, the environmental impact of synthesizing halogenated pyrazoles like this compound is a hot topic. Innovations in catalytic bromination and solvent-free reactions are being investigated to improve the sustainability of its production. These advancements resonate with the pharmaceutical industry's push toward eco-friendly manufacturing processes.

The structure-activity relationship (SAR) of 4-Bromo-1-methyl-5-(pyrrolidine-1-sulfonylmethyl)-1H-pyrazole is a subject of ongoing research, with computational chemists employing molecular docking to predict its interactions with biological targets. Such studies are frequently cited in discussions about AI-driven drug design, a rapidly evolving field that leverages machine learning for compound optimization.

Regulatory compliance is another critical consideration for this compound. While it is not classified as hazardous under major chemical inventories, proper handling protocols for sulfonamide derivatives are emphasized in safety data sheets (SDS). This aligns with broader industry concerns about laboratory safety and chemical storage best practices.

In summary, 4-Bromo-1-methyl-5-(pyrrolidine-1-sulfonylmethyl)-1H-pyrazole (CAS No. 1707395-89-8) represents a multifaceted tool in medicinal and synthetic chemistry. Its applications span from drug discovery to material science, with ongoing research continually uncovering new potentials. As the scientific community prioritizes precision medicine and sustainable synthesis, this compound's role is poised to expand further.